Cas no 190508-50-0 (AT 1015)

• Product Name: AT 1015
• CAS No: 190508-50-0
• MF: C₂₉H₃₄ClN₃O₂
• MW: 492.052166461945
• CID: 2089666
• PubChem ID: 9805663
• Update Time: 2024-11-06

AT 1015 Chemical and Physical Properties

Names and Identifiers

• AT 1015
• OO0X01E9MJ
• N-[2-[4-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-1-piperidinyl]ethyl]-1-formyl-4-piperidinecarboxamide hydrochloride
• 4-Piperidinecarboxamide, N-(2-(4-(5H-dibenzo(a,d)cyclohepten-5-ylidene)-1-piperidinyl)ethyl)-1-formyl-, hydrochloride (1:1)
• AT-1015 anhydrous
• (N-(2-(4-(5H-dibenzo(a,d)cyclohepten-5-ylidene)-piperidino)ethyl)-1-formyl-4-piperidinecarboxamide monohydrochloride monohydrate)
• 190508-50-0
• 1-formyl-N-[2-[4-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)piperidin-1-yl]ethyl]piperidine-4-carboxamide;hydrochloride
• CHEBI:228366
• AKOS024458174
• UNII-OO0X01E9MJ
• SCHEMBL6932215
• AT-1015 HCl anhydrous
• AT1015

• Inchi： 1S/C29H33N3O2.ClH/c33-21-32-18-13-25(14-19-32)29(34)30-15-20-31-16-11-24(12-17-31)28-26-7-3-1-5-22(26)9-10-23-6-2-4-8-27(23)28;/h1-10,21,25H,11-20H2,(H,30,34);1H
• InChI Key： YZHGXYNLMHGNJZ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCN(C=O)CC1)NCCN1CC/C(=C2/C3C=CC=CC=3C=CC3=CC=CC=C/23)/CC1

Computed Properties

• Exact Mass: 491.2339550g/mol
• Monoisotopic Mass: 491.2339550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 744
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes